Cas no 1805604-35-6 (6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile
• CAS No: 1805604-35-6
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4804100
• Update Time: 2025-06-26

6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-5-8(9(11)12)14-10(15-2)7(6)3-4-13/h5,9H,3H2,1-2H3
• InChI Key： JPFBEMZMNWQABC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(CC#N)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile

6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile (CAS No. 1805604-35-6): A Comprehensive Overview

6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile (CAS No. 1805604-35-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile is characterized by a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a methyl group, along with a cyano group attached to the pyridine ring. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile has also shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a potential lead compound for the development of broad-spectrum antiviral agents.

In the realm of cancer research, 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile has been investigated for its anticancer properties. Preclinical studies have shown that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the suppression of oncogenic signaling pathways such as PI3K/Akt and ERK1/2. These findings suggest that 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile could be a valuable candidate for further development as an anticancer agent.

The synthesis of 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile has been optimized using modern synthetic techniques to ensure high yield and purity. One common approach involves the reaction of 2-chloroacetonitrile with 6-(difluoromethyl)-2-methoxy-4-methylpyridin-3-ol in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient route to produce the desired compound on both laboratory and industrial scales.

To further explore the potential applications of 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical studies to validate its therapeutic potential.

In conclusion, 6-(Difluoromethyl)-2-methoxy-4-methylpyridine-3-acetonitrile (CAS No. 1805604-35-6) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique structural features and favorable pharmacological profile position it as a valuable asset in the fields of anti-inflammatory, antiviral, and anticancer research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.